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Compound of Interest

Compound Name: RTC-30

Cat. No.: B2849488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and use of RTC-30 in in

vitro assays, along with an overview of its mechanism of action. RTC-30 is an optimized

phenothiazine with anti-cancer properties, acting as a dual pathway inhibitor of PI3K-AKT and

RAS-ERK signaling through the putative activation of the tumor suppressor protein

phosphatase 2A (PP2A).

Data Presentation: Solubility and Stock Solutions
For reproducible results in in vitro experiments, proper handling and dissolution of RTC-30 are

crucial. The following table summarizes the key quantitative data for preparing RTC-30
solutions.
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Parameter Value Notes

Molecular Weight 492.51 g/mol

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Use freshly opened,

anhydrous DMSO as it is

hygroscopic.

Solubility in DMSO 15 mg/mL (30.46 mM)

Ultrasonic assistance is

recommended for complete

dissolution.

Powder Storage -20°C for up to 3 years

4°C for up to 2 years

Stock Solution Storage -80°C for up to 6 months
Aliquot to avoid repeated

freeze-thaw cycles.

-20°C for up to 1 month

Final DMSO Concentration in

Culture
≤ 0.5%

Higher concentrations may be

toxic to cells. A vehicle control

with the same DMSO

concentration should always

be included.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM RTC-30 Stock
Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of RTC-30, which can

be further diluted for various in vitro assays.

Materials:

RTC-30 powder

Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)
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Sterile, amber or foil-wrapped microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Water bath sonicator

Procedure:

Weighing RTC-30: In a sterile environment (e.g., a laminar flow hood), accurately weigh the

desired amount of RTC-30 powder. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 4.925 mg of RTC-30.

Initial Dissolution: Add the weighed RTC-30 powder to a sterile microcentrifuge tube. Add the

calculated volume of anhydrous DMSO. For a 10 mM stock from 4.925 mg, add 1 mL of

DMSO.

Vortexing: Tightly cap the tube and vortex for 1-2 minutes to facilitate dissolution.

Sonication: If the solution is not completely clear, place the tube in a water bath sonicator for

5-10 minutes, or until the compound is fully dissolved.[2]

Sterilization (Optional): If required for your specific application, sterilize the stock solution by

filtering it through a 0.22 µm syringe filter into a new sterile, amber tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to prevent degradation from light and repeated freeze-thaw

cycles. Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-

term storage (up to 1 month).[3]

Protocol 2: Preparation of RTC-30 Working Solution for
In Vitro Assays
This protocol details the dilution of the DMSO stock solution into a cell culture medium for

treating cells in an in vitro assay.
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Materials:

10 mM RTC-30 stock solution in DMSO

Pre-warmed (37°C) complete cell culture medium

Sterile conical tubes and pipette tips

Procedure:

Thaw Stock Solution: Thaw an aliquot of the 10 mM RTC-30 stock solution at room

temperature.

Determine Final Concentration: Decide on the final concentrations of RTC-30 required for

your experiment. As an example, RTC-30 has been shown to inhibit H1650 lung

adenocarcinoma cell growth with a GI50 of 15 µM in a 48-hour assay.[2][3] A concentration

range of 0-40 µM is a reasonable starting point.

Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed cell culture

medium to achieve the desired final concentrations. It is recommended to perform dilutions

in a stepwise manner to prevent precipitation of the compound.

Example for a 20 µM working solution: To prepare 1 mL of a 20 µM working solution, add 2

µL of the 10 mM stock solution to 998 µL of the cell culture medium. This results in a final

DMSO concentration of 0.2%.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as used for the highest concentration of RTC-30. This is crucial to distinguish

the effects of the compound from those of the solvent.

Mixing: Gently mix the working solutions by pipetting or inverting the tube. Avoid vigorous

vortexing to prevent protein denaturation in the medium.

Cell Treatment: Remove the existing medium from your cell cultures and replace it with the

prepared RTC-30 working solutions or the vehicle control.

Incubation: Incubate the cells for the desired experimental duration.
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Visualizations
Experimental Workflow for RTC-30 Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing RTC-30 solutions for in vitro assays.
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Caption: RTC-30 activates PP2A, inhibiting PI3K/AKT and RAS/ERK signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2849488#how-to-dissolve-rtc-30-for-in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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